Cas no 1806674-41-8 (3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one
• CAS No: 1806674-41-8
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 4976216
• Update Time: 2025-10-31

3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one

• Inchi： 1S/C11H13BrO2S/c1-2-14-11-8(9(13)6-7-12)4-3-5-10(11)15/h3-5,15H,2,6-7H2,1H3
• InChI Key： WLDWPTSGNWSMKD-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1OCC)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.8
• Topological Polar Surface Area: 27.3

Additional information on 3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one

Chemical Profile of 3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one (CAS No. 1806674-41-8)

3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one, identified by the CAS number 1806674-41-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a brominated ketone moiety linked to an ethoxy-substituted phenyl ring and a thiol group. Such structural features make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one consists of a propanone backbone substituted with a bromine atom at the first carbon and an ethoxy group at the second carbon of the phenyl ring attached to the third carbon of the propanone. The presence of a thiol group at the same position as the ethoxy group introduces additional reactivity, making this compound a versatile intermediate in organic synthesis. The combination of these functional groups suggests potential applications in the development of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

In recent years, there has been significant interest in molecules that incorporate both bromine and thiol functionalities due to their ability to participate in diverse chemical transformations. For instance, brominated ketones are frequently used in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing complex organic molecules. Meanwhile, thiol groups are known for their ability to form disulfide bonds, which play crucial roles in protein stabilization and redox signaling.

The relevance of 3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one is further underscored by its potential role in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of novel pharmacophores. Specifically, the bromine atom can be readily displaced by nucleophiles, allowing for the introduction of various substituents that may enhance binding affinity to biological targets. The thiol group, on the other hand, can undergo oxidation or reduction reactions, enabling the modulation of molecular properties.

One area where this compound has shown promise is in the development of small-molecule inhibitors targeting enzymes involved in inflammatory processes. For example, studies have indicated that derivatives of brominated ketones can interact with cysteine residues in proteases, thereby inhibiting their activity. The presence of a thiol group enhances this interaction by forming disulfide bridges with cysteine side chains, leading to covalent binding and enzyme inhibition. This mechanism has been explored in contexts such as pain management and anti-inflammatory therapies.

Additionally, the ethoxy-substituted phenyl ring contributes to the lipophilicity and metabolic stability of potential drug candidates. Ethoxy groups are often incorporated into drug molecules to improve solubility while maintaining pharmacokinetic properties favorable for oral administration. This balance is critical for ensuring therapeutic efficacy and minimizing side effects.

Recent advances in computational chemistry have also facilitated the design of derivatives of 3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one with enhanced biological activity. Molecular docking studies have been employed to predict how modifications at specific positions—such as replacing hydrogen atoms with halogens or other heteroatoms—could influence binding affinity to target proteins. These virtual screening approaches have accelerated the identification of lead compounds for further experimental validation.

In synthetic methodologies, 3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one serves as a valuable building block for constructing more complex scaffolds. Its reactivity allows for sequential functionalization, enabling chemists to explore diverse chemical space efficiently. For instance, palladium-catalyzed cross-coupling reactions can be utilized to introduce aryl or vinyl groups at various positions along the molecular framework. Such transformations are instrumental in generating libraries of compounds for high-throughput screening.

The compound’s utility extends beyond academic research; it also holds industrial significance for pharmaceutical companies engaged in drug development pipelines. The ability to synthesize 3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one on scalable production levels is essential for translating laboratory findings into clinical candidates. Advances in green chemistry have also influenced synthetic routes, emphasizing sustainable practices that minimize waste and reduce environmental impact.

In conclusion, 3-Bromo-1-(2-ethoxy-3-mercaptophenyl)propan-1-one (CAS No. 1806674-41-8) represents a fascinating molecule with multifaceted applications in pharmaceutical chemistry and medicinal research. Its unique structural features—comprising a brominated ketone moiety linked to an ethoxy-substituted phenyl ring and a thiol group—make it a versatile intermediate for synthesizing bioactive molecules targeting neurological and inflammatory diseases. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain at the forefront of drug discovery efforts.